Cas no 17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid)

• Product Name: 6-oxo-6-(pentyloxy)hexanoic acid
• CAS No: 17961-10-3
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1369743
• Update Time: 2024-08-16

6-oxo-6-(pentyloxy)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-6-(pentyloxy)hexanoic acid
• hexanedioic acid, monopentyl ester
• LogP
• Hexanedioic acid, 1-pentyl ester

• Inchi： 1S/C11H20O4/c1-2-3-6-9-15-11(14)8-5-4-7-10(12)13/h2-9H2,1H3,(H,12,13)
• InChI Key： XMOUOZUUJHDLSN-UHFFFAOYSA-N
• SMILES： C(OCCCCC)(=O)CCCCC(O)=O

Computed Properties

• Exact Mass: 216.1362

Experimental Properties

• Density: 1.0216 g/cm3(Temp: 2 °C)
• Boiling Point: 171-172 °C(Press: 1 Torr)
• PSA: 63.6
• pka: 4.69±0.10(Predicted)